6-Bromoimidazo[1,2-a]pyridine-2-carboxylic acid

• IUPAC Name: 6-bromoimidazo[1,2-a]pyridine-2-carboxylic acid
• InChI: InChI=1S/C8H5BrN2O2/c9-5-1-2-7-10-6(8(12)13)4-11(7)3-5/h1-4H,(H,12,13)
• InChI Key: FQBFPVLZLNEQOE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=NC(=CN2C=C1Br)C(=O)O
• Molecular Formula: C8H5BrN2O2
• DSSTOX Substance ID: DTXSID70373697
• Molecular Weight: 241.04 g/mol
• CAS RN: 749849-14-7

Description

6-Bromoimidazo[1,2-a]pyridine-2-carboxylic acid is a chemical compound with the molecular formula C8H5BrN2O2. It is used in organic syntheses and as pharmaceutical intermediates.

Synthesis Analysis

The synthesis of imidazo[1,2-a]pyridines has been well studied in the past decade due to its importance as a bioactive scaffold. A facile, convenient, environmentally benign, and one-pot synthesis of imidazo[1,2-a]pyridines from 2-aminopyridines and in-situ generated phenacyl bromides under microwave irradiation in polyethylene glycol (PEG-400) and water (1:2) has been developed.

Molecular Structure Analysis

The molecular structure of 6-Bromoimidazo[1,2-a]pyridine-2-carboxylic acid is characterized by a fused nitrogen-bridged heterocyclic compound.

Chemical Reactions Analysis

Imidazo[1,2-a]pyridines are synthesized through various methods including transition metal-catalyzed reactions, multi-component reactions, cyclization, condensation, microwave-assisted reactions, heteroannular, and photocatalytic reactions. The reaction output is strongly dependent on the substituents of both reactants, independent of the catalyst used.

Physical And Chemical Properties Analysis

6-Bromoimidazo[1,2-a]pyridine-2-carboxylic acid is a solid compound. Its molecular weight is 241.04.

Scientific Research Applications

Pharmaceutical Intermediates

This compound is utilized as an intermediate in the synthesis of various pharmaceuticals. .

Organic Synthesis

In organic chemistry, 6-Bromoimidazo[1,2-a]pyridine-2-carboxylic acid serves as a building block for constructing complex organic compounds. .

Material Science

The compound’s molecular structure can be modified to produce materials with specific properties. .

Bioactive Chemical Entities

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Chemical Research

6-Bromoimidazo[1,2-a]pyridine-2-carboxylic acid: is often used in chemical research to study reaction mechanisms and pathways. .

Analytical Chemistry

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Safety and Handling Studies

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Educational Purposes

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Mechanism of Action

Target of Action

Imidazo[1,2-a]pyridines, the class of compounds to which it belongs, are known to interact with various biological targets and play a significant role in medicinal chemistry .

Mode of Action

It’s known that imidazo[1,2-a]pyridines can act as potential sedatives, anticonvulsants, anxiolytics, and hypnotics .

Biochemical Pathways

Imidazo[1,2-a]pyridines are known to be involved in various biochemical reactions .

Pharmacokinetics

The pharmacokinetics of a compound can significantly impact its bioavailability and efficacy .

Result of Action

Compounds of the imidazo[1,2-a]pyridine class have been reported to exhibit significant anticonvulsant properties .

Action Environment

Factors such as temperature, ph, and the presence of other compounds can potentially affect the action of a chemical compound .

Safety and Hazards

This chemical is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It causes skin irritation, serious eye irritation, and may cause respiratory irritation.

Future Directions

Imidazo[1,2-a]pyridines are an important class of fused nitrogen-bridged heterocyclic compounds due to the broad spectrum of biological activity profiles displayed. They are crucial target products and key intermediates, developed in the past decade. The serious ecological problems nowadays provoke scientists to search environmentally benign synthetic strategies as much as possible.